Cas no 585-21-7 (DL-Glutamine)

DL-Glutamine Properties

Names and Identifiers

• DL-Glutamine
• DL Glutamine
• <small>DL<
• small>-Glutamine
• 2-Amino-4-carbamoylbutanoic acid

• MDL： MFCD00065103
• InChIKey： ZDXPYRJPNDTMRX-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10N2O3/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H2,7,8)(H,9,10)
• SMILES： NC(C(O)=O)CCC(=O)N

Computed Properties

• Exact Mass: 146.06900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.069142
• Heavy Atom Count: 10
• Complexity: 146
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 106

Experimental Properties

• LogP: 0.06440
• PSA: 106.41000
• Merck: 4471
• Boiling Point: 445.6oC at 760 mmHg
• Melting Point: 185-186° (King); mp 173-174.5° (Kline)
• Flash Point: 223.3 oC
• Density: 1.321

DL-Glutamine Security Information

DL-Glutamine Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%